Cas no 1805744-28-8 (4-(Chloromethyl)-2-hydroxyphenylpropanal)

• Product Name: 4-(Chloromethyl)-2-hydroxyphenylpropanal
• CAS No: 1805744-28-8
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 4961825
• Update Time: 2025-05-26

4-(Chloromethyl)-2-hydroxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-hydroxyphenylpropanal

• Inchi： 1S/C10H11ClO2/c1-7(6-12)9-3-2-8(5-11)4-10(9)13/h2-4,6-7,13H,5H2,1H3
• InChI Key： LMMRDDZPHPFMMC-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C=1)O)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Additional information on 4-(Chloromethyl)-2-hydroxyphenylpropanal

Recent Advances in the Study of 4-(Chloromethyl)-2-hydroxyphenylpropanal (CAS: 1805744-28-8) in Chemical Biology and Pharmaceutical Research

The compound 4-(Chloromethyl)-2-hydroxyphenylpropanal (CAS: 1805744-28-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a precursor for novel drug development.

Recent studies have highlighted the versatility of 4-(Chloromethyl)-2-hydroxyphenylpropanal as a key intermediate in the synthesis of various bioactive molecules. Its chloromethyl and hydroxyl functional groups make it a valuable building block for the development of compounds with anti-inflammatory, antimicrobial, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 4-(Chloromethyl)-2-hydroxyphenylpropanal. A recent breakthrough involves a green chemistry approach using catalytic systems that minimize hazardous byproducts, as reported in ACS Sustainable Chemistry & Engineering. This advancement not only enhances the compound's accessibility for research but also aligns with the growing emphasis on sustainable pharmaceutical manufacturing.

The compound's mechanism of action has been further elucidated through structural-activity relationship (SAR) studies. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that the spatial orientation of the chloromethyl group significantly influences the compound's binding affinity to target proteins. These findings are crucial for the rational design of derivatives with improved pharmacological profiles.

Looking forward, 4-(Chloromethyl)-2-hydroxyphenylpropanal shows promise in several emerging therapeutic areas. Current preclinical investigations are exploring its application in neurodegenerative diseases, particularly its ability to modulate oxidative stress pathways. Additionally, its potential as a photosensitizer in photodynamic therapy for cancer treatment is under active investigation, with preliminary results showing selective cytotoxicity against tumor cells while sparing healthy tissues.

In conclusion, 4-(Chloromethyl)-2-hydroxyphenylpropanal represents a chemically versatile and biologically active compound with multiple potential pharmaceutical applications. The recent advancements in its synthesis, mechanistic understanding, and therapeutic exploration position it as a valuable candidate for future drug discovery efforts. Continued research in this area is expected to yield novel derivatives with optimized properties for clinical development.